Cas no 31936-79-5 ( )
structure
Product Name:
CAS No:31936-79-5
MF:C10H6OS2
MW:206.284039974213
CID:916673
PubChem ID:315647
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 4H-thieno[3,4-f][1]benzothiol-8-one
- AC1L7S54
- NSC241145
- NSC-241145
- 31936-79-5
- DTXSID90311319
-
-
- Inchi： 1S/C10H6OS2/c11-9-8-5-12-4-7(8)3-6-1-2-13-10(6)9/h1-2,4-5H,3H2
- InChI Key： LUWLMHPCFGTDBB-UHFFFAOYSA-N
- SMILES： S1C=CC2=C1C(C1=CSC=C1C2)=O
Computed Properties
- Exact Mass: 205.98608
- Monoisotopic Mass: 205.98600716g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 73.6Ų
Experimental Properties
- PSA: 17.07
- LogP: 2.94480
Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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